Cas no 1804413-41-9 (4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-sulfonamide)

• Product Name: 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-sulfonamide
• CAS No: 1804413-41-9
• MF: C₈H₇F₂N₃O₃S
• MW: 263.2212870121
• CID: 4877830
• Update Time: 2025-06-14

4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-sulfonamide

• Inchi： 1S/C8H7F2N3O3S/c1-16-5-2-4(3-11)6(7(9)10)8(13-5)17(12,14)15/h2,7H,1H3,(H2,12,14,15)
• InChI Key： JOTJSDJGTVKUKL-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=C(C#N)C=C(N=1)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 0.4
• Topological Polar Surface Area: 114

Additional information on 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-sulfonamide

Comprehensive Overview of 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-sulfonamide (CAS No. 1804413-41-9)

The compound 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-sulfonamide (CAS No. 1804413-41-9) is a highly specialized sulfonamide derivative with a unique pyridine backbone. Its molecular structure features a cyano group, a difluoromethyl moiety, and a methoxy substituent, making it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential applications in enzyme inhibition and bioactive molecule synthesis, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for heterocyclic compounds like 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-sulfonamide has surged due to their versatility in drug discovery. Researchers are particularly interested in its role as a sulfonamide-based inhibitor, which could target specific metabolic pathways. This aligns with the growing focus on personalized therapeutics and targeted drug delivery systems, topics frequently searched in academic and industrial circles.

The difluoromethyl group in this compound enhances its metabolic stability, a property highly valued in the development of long-acting pharmaceuticals. Additionally, the methoxy substituent contributes to its lipophilicity, which is critical for improving bioavailability. These features make CAS No. 1804413-41-9 a promising candidate for further studies in medicinal chemistry and crop protection, addressing contemporary challenges like antimicrobial resistance and pest management.

From a synthetic perspective, the preparation of 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-sulfonamide involves multi-step organic transformations, including nucleophilic substitution and sulfonylation reactions. Its purity and yield are often optimized using advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods are frequently searched by chemists seeking to improve reaction efficiency and scalability.

Environmental and regulatory considerations are also paramount when working with this compound. Its low ecotoxicity profile and biodegradability potential make it a safer alternative to traditional sulfonamide-class compounds, resonating with the global push toward green chemistry. This aspect is particularly relevant to industries aiming to comply with REACH regulations and EPA guidelines, which are hot topics in environmental forums.

In summary, 4-Cyano-3-(difluoromethyl)-6-methoxypyridine-2-sulfonamide (CAS No. 1804413-41-9) represents a cutting-edge heterocyclic sulfonamide with broad applicability in life sciences. Its structural uniqueness and functional diversity position it as a valuable asset in addressing modern scientific and industrial challenges, from drug development to sustainable agrochemicals.